Cas no 128014-84-6 (Ethyl 5-(dimethylamino)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-(dimethylamino)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 128014-84-6
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 4933960
• Update Time: 2023-08-22

Ethyl 5-(dimethylamino)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(dimethylamino)-1,2,4-oxadiazole-3-carboxylate
• Oprea1_068922
• Ethyl 5-(dimethylamino)-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C7H11N3O3/c1-4-12-6(11)5-8-7(10(2)3)13-9-5/h4H2,1-3H3
• InChI Key： BDYXSBNXDQVTEB-UHFFFAOYSA-N
• SMILES： O1C(=NC(C(=O)OCC)=N1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5